Cas no 2227725-97-3 (4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)
4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
- 4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol
- EN300-1951368
- 2227725-97-3
-
- Inchi: 1S/C8H6F3NO4/c9-8(10,11)7(14)5-3-4(12(15)16)1-2-6(5)13/h1-3,7,13-14H/t7-/m1/s1
- InChI Key: UMCZUZWCJQUKJT-SSDOTTSWSA-N
- SMILES: FC([C@@H](C1C(=CC=C(C=1)[N+](=O)[O-])O)O)(F)F
Computed Properties
- Exact Mass: 237.02489216g/mol
- Monoisotopic Mass: 237.02489216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 86.3Ų
4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951368-0.05g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 0.05g |
$1140.0 | 2023-09-17 | ||
| Enamine | EN300-1951368-0.1g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 0.1g |
$1195.0 | 2023-09-17 | ||
| Enamine | EN300-1951368-0.25g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 0.25g |
$1249.0 | 2023-09-17 | ||
| Enamine | EN300-1951368-0.5g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 0.5g |
$1302.0 | 2023-09-17 | ||
| Enamine | EN300-1951368-1.0g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 1g |
$1357.0 | 2023-05-23 | ||
| Enamine | EN300-1951368-2.5g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 2.5g |
$2660.0 | 2023-09-17 | ||
| Enamine | EN300-1951368-5.0g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 5g |
$3935.0 | 2023-05-23 | ||
| Enamine | EN300-1951368-10.0g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 10g |
$5837.0 | 2023-05-23 | ||
| Enamine | EN300-1951368-1g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1951368-5g |
4-nitro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol |
2227725-97-3 | 5g |
$3935.0 | 2023-09-17 |
4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
Introduction to 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227725-97-3)
The compound 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol, identified by the CAS number 2227725-97-3, represents a significant advancement in the field of pharmaceutical chemistry and molecular design. This compound, characterized by its nitro and trifluoro substituents, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug development and material science. The precise stereochemistry, as indicated by the (1R) configuration, further enhances its potential utility in synthetic biology and medicinal chemistry.
Recent research in the domain of 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has highlighted its role as a key intermediate in the synthesis of novel bioactive molecules. The nitro group introduces a polar moiety that can participate in hydrogen bonding and ionic interactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These features are particularly valuable in designing small-molecule inhibitors targeting specific biological pathways.
In the context of drug discovery, the structural motif of 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has been explored for its potential to modulate enzyme activity and receptor binding. Studies have demonstrated that such compounds can serve as scaffolds for developing treatments against inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The hydroxyethyl side chain provides an additional point of interaction with biological targets, allowing for fine-tuning of pharmacokinetic properties.
The synthesis of 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric hydrogenation and fluorochemical transformations, are employed to achieve the desired stereochemical configuration. These techniques not only enhance the efficiency of production but also contribute to the scalability of the process for industrial applications.
One of the most compelling aspects of 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop derivatives with enhanced potency and selectivity. For instance, modifications to the nitro group can alter redox properties, making it useful in designing prodrugs or bioelectronic therapeutics. Similarly, variations in the trifluoromethyl substituent can fine-tune metabolic resistance profiles.
The pharmacological profile of 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has been investigated through both computational modeling and experimental validation. Molecular docking studies suggest that this compound can interact with a range of protein targets, including kinases and transcription factors. Preliminary in vitro assays have shown promising results in inhibiting pathways associated with oxidative stress and inflammation.
As interest in fluorinated compounds grows due to their improved pharmacokinetic properties, 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has emerged as a valuable building block for future drug candidates. Its unique combination of functional groups allows for diverse chemical modifications while maintaining structural integrity. This flexibility is crucial for developing next-generation therapeutics that address unmet medical needs.
The future prospects for 4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol extend beyond traditional pharmaceutical applications. Its potential use in materials science is also being explored, particularly in the development of advanced polymers and coatings with enhanced durability and functionality. The ability to incorporate such specialized moieties into larger molecular frameworks opens up new avenues for innovation across multiple industries.
In summary,4-nitro-2-(1R)-2, 22 , 22 , 22 -trifluoro - 1 -hydroxy ethyl phenol (CAS No. 22277 ) -97 -3) stands as a testament to the ingenuity of modern chemical synthesis and medicinal chemistry. Its unique structural features and versatile reactivity make it a cornerstone compound for research endeavors aimed at improving human health and advancing material science technologies.
2227725-97-3 (4-nitro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)